Cas no 1160250-97-4 (4-(3-Methylbenzyl)oxybenzoyl Chloride)
4-(3-Methylbenzyl)oxybenzoyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-[(3-METHYLBENZYL)OXY]BENZOYL CHLORIDE
- 4-((3-Methylbenzyl)oxy)benzoyl chloride
- 4-[(3-methylphenyl)methoxy]benzoyl chloride
- BBL037127
- STL508810
- T2963
- benzoyl chloride, 4-[(3-methylphenyl)methoxy]-
- 4-(3-Methylbenzyl)oxybenzoyl Chloride
-
- MDL: MFCD12197964
- Inchi: 1S/C15H13ClO2/c1-11-3-2-4-12(9-11)10-18-14-7-5-13(6-8-14)15(16)17/h2-9H,10H2,1H3
- InChI Key: OTAAADMJADFUPC-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC(=CC=1)OCC1C=CC=C(C)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 272
- Topological Polar Surface Area: 26.3
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 397.8±22.0 °C at 760 mmHg
- Flash Point: 145.8±22.8 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
4-(3-Methylbenzyl)oxybenzoyl Chloride Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(3-Methylbenzyl)oxybenzoyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M053115-250mg |
4-[(3-Methylbenzyl)oxy]benzoyl Chloride |
1160250-97-4 | 250mg |
$ 275.00 | 2022-06-02 | ||
| TRC | M053115-500mg |
4-[(3-Methylbenzyl)oxy]benzoyl Chloride |
1160250-97-4 | 500mg |
$ 450.00 | 2022-06-02 | ||
| TRC | M053115-1000mg |
4-[(3-Methylbenzyl)oxy]benzoyl Chloride |
1160250-97-4 | 1g |
$ 720.00 | 2022-06-02 | ||
| abcr | AB407928-500 mg |
4-[(3-Methylbenzyl)oxy]benzoyl chloride |
1160250-97-4 | 500MG |
€254.60 | 2023-02-20 | ||
| abcr | AB407928-1 g |
4-[(3-Methylbenzyl)oxy]benzoyl chloride |
1160250-97-4 | 1g |
€322.50 | 2023-06-17 | ||
| abcr | AB407928-5 g |
4-[(3-Methylbenzyl)oxy]benzoyl chloride |
1160250-97-4 | 5g |
€907.00 | 2023-06-17 | ||
| abcr | AB407928-500mg |
4-[(3-Methylbenzyl)oxy]benzoyl chloride; . |
1160250-97-4 | 500mg |
€269.00 | 2025-04-22 | ||
| abcr | AB407928-1g |
4-[(3-Methylbenzyl)oxy]benzoyl chloride; . |
1160250-97-4 | 1g |
€317.00 | 2025-04-22 | ||
| abcr | AB407928-5g |
4-[(3-Methylbenzyl)oxy]benzoyl chloride; . |
1160250-97-4 | 5g |
€877.00 | 2025-04-22 | ||
| A2B Chem LLC | AI10211-500mg |
4-[(3-Methylbenzyl)oxy]benzoyl chloride |
1160250-97-4 | >95% | 500mg |
$467.00 | 2024-04-20 |
4-(3-Methylbenzyl)oxybenzoyl Chloride Related Literature
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on 4-(3-Methylbenzyl)oxybenzoyl Chloride
Recent Advances in the Application of 4-(3-Methylbenzyl)oxybenzoyl Chloride (CAS: 1160250-97-4) in Chemical Biology and Pharmaceutical Research
4-(3-Methylbenzyl)oxybenzoyl chloride (CAS: 1160250-97-4) has emerged as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals and chemical probes. Recent studies have highlighted its utility in the construction of complex molecular architectures, owing to its reactive acyl chloride moiety and the versatility of the benzyloxybenzoyl scaffold. This research brief synthesizes the latest findings on this compound, focusing on its applications in drug discovery and chemical biology.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-(3-Methylbenzyl)oxybenzoyl chloride as a critical building block in the synthesis of potent kinase inhibitors. The researchers leveraged its ability to form stable amide bonds with various amine-containing pharmacophores, resulting in compounds with improved target selectivity and pharmacokinetic properties. Molecular docking studies revealed that the methylbenzyloxy moiety contributes significantly to binding affinity by occupying a hydrophobic pocket in the target enzymes.
In parallel work published in Bioorganic & Medicinal Chemistry Letters, this compound was employed in the development of fluorescent probes for studying protein-protein interactions. The acyl chloride functionality allowed for efficient conjugation to amine-modified fluorophores, while the aromatic system provided the necessary rigidity for maintaining probe specificity. These probes have shown particular utility in real-time monitoring of intracellular signaling pathways, offering researchers new tools for understanding disease mechanisms at the molecular level.
Recent innovations in synthetic methodology have also expanded the applications of 4-(3-Methylbenzyl)oxybenzoyl chloride. A 2024 report in Advanced Synthesis & Catalysis described a novel microwave-assisted protocol that significantly improves the yield and purity of derivatives obtained from this intermediate. This advancement addresses previous challenges related to the compound's sensitivity to hydrolysis and has opened new possibilities for its use in high-throughput screening libraries.
From a safety and handling perspective, updated material safety data sheets (2024 revisions) emphasize the need for strict moisture control when working with this compound, as hydrolysis can lead to the formation of corrosive byproducts. Proper personal protective equipment, including acid-resistant gloves and eye protection, is strongly recommended for all laboratory procedures involving this material.
Looking forward, the unique properties of 4-(3-Methylbenzyl)oxybenzoyl chloride position it as a valuable tool in several emerging areas of pharmaceutical research. Current investigations are exploring its potential in PROTAC (proteolysis targeting chimera) development, where its dual functionality may enable the construction of novel heterobifunctional degraders. Additionally, its application in the synthesis of covalent inhibitors continues to grow, with several candidates currently in preclinical development.
1160250-97-4 (4-(3-Methylbenzyl)oxybenzoyl Chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)